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Compound of Interest

Compound Name: Strontium arsenate

Cat. No.: B079259

The disposal of strontium arsenate, a highly toxic and carcinogenic compound, is strictly
regulated to prevent harm to human health and the environment.[1] As a hazardous waste
containing arsenic, it falls under the purview of federal and state regulations such as the
Resource Conservation and Recovery Act (RCRA) in the United States.[2][3] Laboratories must
adhere to rigorous protocols for its handling and disposal.

Immediate Safety and Handling

Before beginning any procedure that involves strontium arsenate, it is crucial to understand
the associated hazards. Strontium arsenate is toxic if inhaled, ingested, or absorbed through
the skin and is a known human carcinogen.[1][4]

Personal Protective Equipment (PPE):

e Gloves: Nitrile gloves are recommended.[5] Always inspect gloves before and after use.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.
e Lab Coat: A lab coat must be worn to prevent skin contact.

o Respiratory Protection: All manipulations that could generate dust or aerosols must be
conducted in a certified chemical fume hood, glove box, or other suitable containment device
to minimize inhalation exposure.[5]

Handling and Storage:
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o Designate a specific area within the laboratory for working with arsenic compounds and label
it appropriately with hazard warnings (e.g., "Carcinogen in Use Area").[5]

» Store strontium arsenate in a cool, dry, well-ventilated area in a tightly sealed and clearly
labeled container.

o Keep it separate from incompatible materials such as strong acids, which can form toxic
arsenic fumes.[5]

Spill Response:

« Any spill of an arsenic-containing compound must be treated as a major spill event and
reported immediately to the institution's Environmental Health and Safety (EHS) department.

[5]
e Evacuate the immediate area.

e Do not attempt to clean up a spill unless you are trained and equipped to do so.

Regulatory Framework

The management of hazardous waste, including strontium arsenate, is governed by a "cradle-
to-grave" system established by the RCRA.[3] This framework mandates that generators of
hazardous waste are responsible for its proper identification, management, treatment, and
disposal.[6][7] Regulations are enforced by the U.S. Environmental Protection Agency (EPA)
and authorized state agencies, which may have additional, more stringent requirements.[2][6]

Quantitative Exposure Limits

To ensure personnel safety, regulatory bodies have established workplace exposure limits for
inorganic arsenic compounds. Adherence to these limits is mandatory.
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Parameter Limit Agency Notes
Permissible Exposure 8-hour time-weighted
o 0.01 mg/m3 OSHA
Limit (PEL) average.[1]
Recommended 15-minute ceiling limit.
o 0.002 mg/m3 NIOSH
Exposure Limit (REL) [1]
Threshold Limit Value 8-hour time-weighted
0.01 mg/m3 ACGIH
(TLV) average.[1]

Step-by-Step Disposal Protocol for Laboratories

The following procedure outlines the standard steps for the safe disposal of strontium
arsenate waste from a research or laboratory setting. Note: Chemical treatment or
neutralization of arsenic waste should not be attempted at the laboratory scale without specific
protocols and approval from your institution's EHS department. The methods described in the
literature, such as solidification, vitrification, or large-scale chemical precipitation, are industrial
processes not intended for lab bench execution.[8][9]

Step 1: Waste Segregation and Collection

e Do not mix strontium arsenate waste with any other waste streams, including other heavy
metals or general chemical waste, unless explicitly permitted by your institution's EHS
guidelines.[10]

o Collect all solid waste, including contaminated PPE (gloves, wipes), weigh paper, and any
residual powder, in a designated, compatible hazardous waste container.[5]

« Airtight, sealable containers, such as a brown glass bottle or a clearly marked polyethylene
container, are appropriate.[5] The container must be in good condition and compatible with
the waste.

o Collect all contaminated rinse water from cleaning glassware or equipment as hazardous
waste. Drain disposal of any arsenic-containing material is strictly forbidden.[5]

Step 2: Container Labeling
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e As soon as the first drop of waste is added, label the container with a hazardous waste tag
provided by your EHS department.[10]

e The label must include:

The words "Hazardous Waste."

o

The full chemical name: "Strontium Arsenate."

[¢]

o

The specific hazards (e.g., "Toxic," "Carcinogen”).[5]

[e]

The name and contact information of the responsible researcher or lab.

o

The accumulation start date.

Step 3: Waste Storage

o Keep the waste container tightly sealed except when adding waste.

» Store the container in a designated satellite accumulation area (SAA) within the lab, such as
a secondary containment bin under a fume hood.[10]

e The storage area should be clearly marked with a "Hazardous Waste" sign.[10]

Step 4: Arrange for Disposal

e Once the waste container is full or you are finished generating this waste stream, submit a
chemical waste pickup request to your institution's EHS or hazardous waste management
department.[5]

e Do not exceed the allowable accumulation time limits for hazardous waste as defined by
federal and institutional regulations.

The following diagram illustrates the standard workflow for the proper disposal of strontium
arsenate from a laboratory setting.
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Caption: Workflow for the safe laboratory disposal of strontium arsenate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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